

Application Note: A Validated Caco-2 Permeability Assay Protocol for Domperidone Maleate

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Domperidone Maleate

CAS No.: 83898-65-1

Cat. No.: B1235624

[Get Quote](#)

Abstract

This application note provides a comprehensive, field-tested protocol for assessing the intestinal permeability of **Domperidone Maleate** using the Caco-2 cell monolayer model. Domperidone is a Biopharmaceutics Classification System (BCS) Class II compound, characterized by high permeability and low solubility, with its oral bioavailability further limited by extensive first-pass metabolism and P-glycoprotein (P-gp) mediated efflux.^{[1][2][3]} Therefore, accurately quantifying its permeability and efflux liability is critical for formulation development and regulatory submissions. This guide details a self-validating methodology, from cell culture and monolayer integrity verification to bidirectional transport experiments and data interpretation, designed for researchers in drug development and pharmacology.

Scientific Principles: The Caco-2 Model in Drug Permeability Assessment

The Caco-2 cell line, derived from human colorectal adenocarcinoma, is the gold standard in vitro model for predicting human intestinal drug absorption.^{[4][5]} When cultured on semi-permeable microporous membranes, Caco-2 cells differentiate over approximately 21 days to form a polarized monolayer of enterocytes.^{[5][6]} This monolayer exhibits key physiological features of the small intestinal epithelium, including well-defined tight junctions that restrict paracellular movement and the expression of clinically relevant transport proteins, most notably the efflux transporter P-glycoprotein (P-gp/ABCB1).^{[7][8]}

1.1. Quantifying Permeability and Efflux

The primary endpoint of the assay is the Apparent Permeability Coefficient (P_{app}), a measure of the rate at which a compound crosses the monolayer. By measuring transport in both directions—from the apical (AP, mucosal) to the basolateral (BL, serosal) side and vice-versa—we can dissect the contribution of active efflux.

- P_{app} (AP → BL): Represents the absorptive flux.
- P_{app} (BL → AP): Represents the efflux flux.

The Efflux Ratio (ER), calculated as the ratio of P_{app} (BL → AP) to P_{app} (AP → BL), is a critical parameter. An ER significantly greater than 2 is a strong indicator that the compound is a substrate for an active efflux transporter like P-gp.^[9] For Domperidone, a known P-gp substrate, a high ER is expected.^{[10][11]} This protocol includes experiments with a P-gp inhibitor to confirm this specific transport mechanism.

1.2. The Imperative of a Self-Validating System

The reliability of any Caco-2 assay hinges on the integrity of the cell monolayer. A protocol must be self-validating, incorporating rigorous quality control checks before each experiment. This is achieved through two complementary measurements:

- Transepithelial Electrical Resistance (TEER): Measures the ionic conductance across the monolayer, providing a rapid assessment of tight junction formation.^[12] While a valuable and quick check, TEER values can sometimes recover even after cytotoxic events, making it an insufficient standalone measure.^{[13][14]}

- Lucifer Yellow Permeability: Lucifer Yellow (LY) is a fluorescent molecule that primarily crosses the monolayer via the paracellular route.[\[15\]](#) Low LY permeability provides direct, functional evidence of intact and restrictive tight junctions.[\[16\]](#)[\[17\]](#)

Regulatory bodies like the FDA recognize the utility of this model for BCS-based biowaivers, provided the system is thoroughly validated with a set of standard compounds of known human absorption.[\[4\]](#)[\[18\]](#)[\[19\]](#)


Materials and Reagents

Category	Item	Recommended Supplier
Cell Line	Caco-2 (ATCC® HTB-37™)	ATCC
Consumables	12-well or 24-well Transwell® plates (0.4 µm pore size, polycarbonate)	Corning, Falcon
Cell culture flasks (T-75)	Standard supplier	
Culture Media	Dulbecco's Modified Eagle's Medium (DMEM), high glucose	Gibco, Corning
Fetal Bovine Serum (FBS), heat-inactivated	Gibco, Hyclone	
Non-Essential Amino Acids (NEAA) Solution (100X)	Gibco	
Penicillin-Streptomycin (10,000 U/mL)	Gibco	
Reagents	Domperidone Maleate	USP, Sigma-Aldrich
Trypsin-EDTA (0.25%)	Gibco	
Hank's Balanced Salt Solution (HBSS) with Ca ²⁺ and Mg ²⁺	Gibco	
HEPES buffer (1 M solution)	Gibco	
D-Glucose	Sigma-Aldrich	
Lucifer Yellow CH, Dilithium Salt	Sigma-Aldrich	
Propranolol HCl (High Permeability Control)	Sigma-Aldrich	
Atenolol (Low Permeability Control)	Sigma-Aldrich	
Verapamil HCl (P-gp Inhibitor)	Sigma-Aldrich	

Equipment	Cell culture incubator (37°C, 5% CO ₂ , ≥90% humidity)	Standard laboratory supplier
EVOM2™ Epithelial Volt-Ohm Meter with STX2 "chopstick" electrode	World Precision Instruments	
Fluorescence plate reader (Ex: ~485 nm, Em: ~530 nm)	Standard laboratory supplier	
Orbital shaker	Standard laboratory supplier	
Analytical Instrument (LC-MS/MS recommended)	Waters, Sciex, Agilent	

Detailed Experimental Protocol

This protocol is divided into four distinct phases, from initial cell culture to the final transport experiment.



[Click to download full resolution via product page](#)

Caption: High-level workflow for the Caco-2 permeability assay.

Phase 1: Caco-2 Cell Culture and Seeding

- **Cell Maintenance:** Culture Caco-2 cells in T-75 flasks with complete culture medium (DMEM + 10% FBS, 1% NEAA, 1% Pen-Strep). Maintain in an incubator at 37°C with 5% CO₂. Passage cells at 80-90% confluency, typically every 5-7 days. Use cells between passages 30-50 for transport studies to ensure consistent transporter expression.
- **Seeding on Inserts:** At the desired passage, trypsinize the cells and prepare a single-cell suspension. Seed the cells onto the apical side of 12-well Transwell® inserts at a density of 6×10^4 cells/cm².[\[14\]](#)
- **Differentiation:** Add fresh complete culture medium to both the apical (0.5 mL) and basolateral (1.5 mL) chambers. Culture the cells for 21-28 days, replacing the medium in both chambers every 2-3 days. The first medium change should occur 24 hours post-seeding.

Phase 2: Monolayer Integrity Verification

Perform these checks on the day of the transport experiment.

2a. TEER Measurement

- Allow the plate and a sterile aliquot of transport buffer (HBSS with 10 mM HEPES and 25 mM Glucose, pH 7.4) to equilibrate to room temperature.
- Measure the TEER of each insert using an EVOM2™ meter. Place the shorter "chopstick" electrode in the apical chamber and the longer one in the basolateral chamber, ensuring the electrodes are not touching the monolayer.
- Record the resistance (Ω). To normalize for surface area, first subtract the resistance of a blank insert (containing only buffer) and then multiply by the membrane surface area (e.g., 1.12 cm² for a 12-well insert).
 - $\text{TEER } (\Omega \cdot \text{cm}^2) = (R_{\text{total}} - R_{\text{blank}}) \times \text{Area (cm}^2\text{)}$
- **Acceptance Criterion:** Only use monolayers with a TEER value $\geq 250 \Omega \cdot \text{cm}^2$.

2b. Lucifer Yellow (LY) Permeability Assay This can be performed concurrently with the main experiment on a subset of wells to validate the batch of monolayers.

- Wash the monolayers twice with pre-warmed (37°C) transport buffer.
- Add 1.5 mL of transport buffer to the basolateral chamber.
- Add 0.5 mL of transport buffer containing 100 µM Lucifer Yellow to the apical chamber.^[15]
- Incubate the plate at 37°C on an orbital shaker (approx. 70-90 rpm) for 1-2 hours.^[15]
- At the end of the incubation, collect a sample from the basolateral chamber.
- Measure the fluorescence (Ex: 485 nm, Em: 530 nm). Calculate the Papp value for LY.
- Acceptance Criterion: The Papp for LY should be $< 1.0 \times 10^{-6}$ cm/s, confirming tight junction integrity.

Phase 3: Permeability Assay for Domperidone Maleate

- Prepare Transport Buffer (TB): HBSS supplemented with 10 mM HEPES and 25 mM D-Glucose, pH adjusted to 7.4.
- Prepare Dosing Solutions: Prepare a 10 µM working solution of **Domperidone Maleate** in TB. Due to its low aqueous solubility, a stock solution in DMSO may be required. Ensure the final DMSO concentration in the dosing solution is $\leq 1\%$ to avoid compromising monolayer integrity. Prepare dosing solutions for controls: Propranolol (10 µM), Atenolol (10 µM), and Verapamil (100 µM, for inhibition study).
- Equilibration: Gently aspirate the culture medium from both chambers of the qualified Transwell® inserts. Wash the monolayers twice with 0.5 mL (apical) and 1.5 mL (basolateral) of pre-warmed (37°C) TB.
- Pre-incubate the monolayers with TB in both chambers for 30 minutes at 37°C on an orbital shaker.

3a. AP → BL Transport (Absorption)

- Aspirate the TB from both chambers.
- To the basolateral (receiver) chamber, add 1.5 mL of fresh, pre-warmed TB.
- To the apical (donor) chamber, add 0.5 mL of the 10 μ M Domperidone dosing solution.
- Incubate at 37°C on an orbital shaker.
- At specified time points (e.g., 30, 60, 90, 120 minutes), take a 200 μ L aliquot from the basolateral chamber. Immediately replace the volume with 200 μ L of fresh, pre-warmed TB to maintain sink conditions.
- At the end of the experiment, take a sample from the donor chamber to determine the initial concentration (C_0).

3b. BL $\rightarrow$ AP Transport (Efflux)

- Aspirate the TB from both chambers.
- To the apical (receiver) chamber, add 0.5 mL of fresh, pre-warmed TB.
- To the basolateral (donor) chamber, add 1.5 mL of the 10 μ M Domperidone dosing solution.
- Follow the incubation and sampling procedure as described in step 3a, but collect samples from the apical chamber.

3c. P-gp Inhibition Experiment

- Repeat the bidirectional transport experiment (3a and 3b).
- However, in this case, pre-incubate the monolayers for 30 minutes with TB containing 100 μ M Verapamil in both chambers.
- The dosing solutions for both AP $\rightarrow$ BL and BL $\rightarrow$ AP directions should also contain 100 μ M Verapamil. This ensures the P-gp transporter is inhibited throughout the experiment.

Phase 4: Sample Analysis

- **Quantification:** Analyze the concentration of **Domperidone Maleate** and control compounds in the collected samples using a validated LC-MS/MS method. This is the preferred method due to its high sensitivity and specificity, which is necessary for detecting the low concentrations in the receiver compartment.
- **Standard Curve:** Prepare a standard curve in the same matrix (transport buffer) to ensure accurate quantification.

Data Analysis and Interpretation

4.1. Calculation of Apparent Permeability (Papp)

The Papp coefficient (in cm/s) is calculated using the following equation:

$$P_{app} = (dQ/dt) / (A * C_0)$$

Where:

- **dQ/dt:** The rate of drug appearance in the receiver chamber (μmol/s or mg/s), determined from the slope of the cumulative amount transported vs. time curve.
- **A:** The surface area of the membrane (e.g., 1.12 cm² for a 12-well insert).
- **C₀:** The initial concentration of the drug in the donor chamber (μmol/mL or mg/mL).

4.2. Calculation of Efflux Ratio (ER)

The ER is a simple ratio of the permeability coefficients:

$$ER = P_{app} (BL \rightarrow AP) / P_{app} (AP \rightarrow BL)$$

4.3. Data Presentation and Interpretation

Summarize the results in a clear, tabular format.

Table 1: Validation Data with Control Compounds

Compound	Permeability Class	Expected Papp (AP → BL) (x 10 ⁻⁶ cm/s)	Expected Efflux Ratio
Atenolol	Low	< 1.0	~1
Propranolol	High	> 10.0	~1
Lucifer Yellow	Paracellular Marker	< 1.0	N/A


Note: Expected values are based on literature and should be established internally for your specific Caco-2 cell clone and passage number.[\[9\]](#)[\[18\]](#)

Table 2: Experimental Results for **Domperidone Maleate**

Condition	Papp (AP → BL) (x 10 ⁻⁶ cm/s)	Papp (BL → AP) (x 10 ⁻⁶ cm/s)	Efflux Ratio (ER)
Domperidone (Control)	Calculate	Calculate	Calculate
Domperidone + Verapamil	Calculate	Calculate	Calculate

Interpretation of Domperidone Results:

- High Permeability: The Papp (AP → BL) for Domperidone is expected to be high (>10 x 10⁻⁶ cm/s), consistent with its BCS Class II designation.[\[1\]](#)
- Active Efflux: The ER is expected to be significantly > 2, confirming it is a substrate for active efflux.[\[10\]](#)
- P-gp Substrate Confirmation: In the presence of Verapamil (a P-gp inhibitor), the Papp (BL → AP) should decrease significantly, while the Papp (AP → BL) may increase. This will result in an ER that approaches 1, providing strong evidence that P-gp is the primary efflux transporter responsible.[\[20\]](#)



[Click to download full resolution via product page](#)

Caption: Transport pathways across the Caco-2 cell monolayer model.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low TEER values (<250 $\Omega\cdot\text{cm}^2$)	Monolayer is not fully differentiated; bacterial/fungal contamination; cell toxicity from previous passage.	Extend culture time; check for contamination; use a lower passage number of cells.
High Lucifer Yellow Permeability	Incomplete tight junction formation; physical disruption of the monolayer during handling.	Extend culture time; ensure gentle washing and handling of inserts.
Poor Mass Balance (<80% or >120%)	Compound binds to plastic; compound is metabolized by Caco-2 cells; analytical error.	Use low-binding plates; check for metabolite formation; re-validate analytical method.
High variability between replicates	Inconsistent cell seeding; pipetting errors; edge effects on the plate.	Ensure a homogenous single-cell suspension for seeding; use calibrated pipettes; avoid using the outer wells of the plate.

Conclusion

This application note provides a robust and validated protocol for assessing the permeability of **Domperidone Maleate** using the Caco-2 model. By incorporating rigorous monolayer integrity checks and bidirectional transport analysis, this method allows for the reliable determination of the apparent permeability coefficient (P_{app}) and the identification of P-glycoprotein-mediated efflux. The data generated are crucial for understanding the barriers to oral bioavailability and for guiding the development of formulations designed to overcome these challenges, ultimately supporting drug discovery, development, and regulatory filings.

References

- Corning Life Sciences. (n.d.). Lucifer Yellow Permeability Assay using Falcon® HTS 96 Multiwell Insert Systems. Retrieved from [\[Link\]](#)

- Srinivas, G., et al. (2003). Transepithelial electrical resistance is not a reliable measurement of the Caco-2 monolayer integrity in Transwell. Journal of Pharmaceutical Sciences, 92(8), 1647-1652. Retrieved from [[Link](#)]
- Altis Biosystems. (2024). Planar Lucifer Yellow Permeability Assay. Retrieved from [[Link](#)]
- Neuhoﬀ, S., et al. (2018). Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. In In Vitro ADMET Profiling. Methods in Molecular Biology, vol 1800. Humana Press. Retrieved from [[Link](#)]
- Scribd. (n.d.). Caco-2 Permeability Assay Protocol. Retrieved from [[Link](#)]
- European Union Reference Laboratory for Alternatives to Animal Testing (EURL ECVAM). (n.d.). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [[Link](#)]
- Creative Bioarray. (n.d.). Caco-2 Permeability Assay. Retrieved from [[Link](#)]
- Author Unknown. (n.d.). Caco2 assay protocol. Retrieved from [[Link](#)]
- Krug, S. M., et al. (2020). Measurements of transepithelial electrical resistance (TEER) are affected by junctional length in immature epithelial monolayers. Scientific Reports, 10(1), 1-13. Retrieved from [[Link](#)]
- Okur, N. Ü., et al. (2024). Enhancing Oral Bioavailability of **Domperidone Maleate**: Formulation, In vitro Permeability Evaluation In-caco-2 Cell Monolayers and In situ Rat Intestinal Permeability Studies. Current Drug Delivery, 21(7), 1010-1023. Retrieved from [[Link](#)]
- Sharma, P., et al. (2013). Preformulation Study of Domperidone. International Journal for Pharmaceutical Research Scholars, 2(4), 21-27. Retrieved from [[Link](#)]
- Shao, J., et al. (2003). Transepithelial Electrical Resistance is Not a Reliable Measurement of the Caco-2 Monolayer Integrity in Transwell. Pharmaceutical Development and Technology, 8(3), 271-278. Retrieved from [[Link](#)]
- Orlando, A., et al. (2022). TEER measurement (expressed as $\Omega \text{ cm}^2$) of Caco-2 monolayer after 24 h of treatment. ResearchGate. Retrieved from [[Link](#)]

- Zhao, W., et al. (2018). Lucifer Yellow - A Robust Paracellular Permeability Marker in a Cell Model of the Human Blood-brain Barrier. *Journal of Visualized Experiments*, (142), e58900. Retrieved from [[Link](#)]
- Imai, T., et al. (1997). Rapid decrease in transepithelial electrical resistance of human intestinal Caco-2 cell monolayers by cytotoxic membrane perturbants. *Toxicology in Vitro*, 11(4), 347-354. Retrieved from [[Link](#)]
- Bio-protocol. (2021). Lucifer yellow permeability assay. Retrieved from [[Link](#)]
- Gister, Å., et al. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. *Pharmaceutics*, 15(11), 2530. Retrieved from [[Link](#)]
- Tournier, N., et al. (2022). Comparison of the Blood–Brain Barrier Transport and Vulnerability to P-Glycoprotein-Mediated Drug–Drug Interaction of Domperidone versus Metoclopramide Assessed Using In Vitro Assay and PET Imaging. *Pharmaceutics*, 14(8), 1664. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Pharmacokinetics and Comparative Bioavailability of Domperidone Suspension and Tablet Formulations in Healthy Adult Subjects. Retrieved from [[Link](#)]
- EURL ECVAM Tracking System for Alternative methods towards Regulatory acceptance (TSAR). (n.d.). In vitro Caco-2 permeability. Retrieved from [[Link](#)]
- Okur, N. Ü., et al. (2023). A Newly Developed and Fully Validated HPLC Method for Simultaneous Determination of in-situ Single Pass Intestinal Permeability of Domperidone, Metoprolol Tartarate and Phenol Red. *Journal of Research in Pharmacy*, 27(3), 967-979. Retrieved from [[Link](#)]
- Glibo, P., et al. (2008). Impact of the changes in P-glycoprotein activity on domperidone pharmacokinetics in rat plasma. *Biomedical Chromatography*, 22(12), 1368-1373. Retrieved from [[Link](#)]
- Bhat, G., et al. (2023). Development and Characterization of Domperidone Containing Medicated Chewing Gum Formulations. *Journal of Drug Delivery and Therapeutics*, 13(10), 1-8. Retrieved from [[Link](#)]

- ResearchGate. (n.d.). Enhancing Oral Bioavailability of **Domperidone Maleate**: Formulation, In vitro Permeability Evaluation In-caco-2 Cell Monolayers and In situ Rat Intestinal Permeability Studies. Retrieved from [\[Link\]](#)
- Saheki, A., et al. (2007). Potentiation of domperidone-induced catalepsy by a P-glycoprotein inhibitor, cyclosporin A. Journal of Pharmacological Sciences, 105(2), 147-152. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Classification of Drug Permeability with a Caco-2 Cell Monolayer Assay. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Schematic presentation of the permeability study through Caco-2 cell monolayer. Retrieved from [\[Link\]](#)
- Bienta. (n.d.). Caco-2 Method Validation. Retrieved from [\[Link\]](#)
- PubMed. (2024). Enhancing Oral Bioavailability of **Domperidone Maleate**: Formulation, In vitro Permeability Evaluation In-caco-2 Cell Monolayers and In situ Rat Intestinal Permeability Studies. Retrieved from [\[Link\]](#)
- Sahoo, J., et al. (2013). Formulation and evaluation of domperidone orodispersible tablet. International Journal of Pharmaceutical Sciences and Research, 4(9), 3569. Retrieved from [\[Link\]](#)
- R Discovery. (n.d.). Domperidone Research Articles. Retrieved from [\[Link\]](#)
- Kumar, A., et al. (2012). Development of domperidone bilayered matrix type transdermal patches: physicochemical, in vitro and ex vivo characterization. Iranian Journal of Pharmaceutical Research, 11(3), 759-772. Retrieved from [\[Link\]](#)
- Chauhan, S., et al. (2015). Validated Method Development for the Estimation of Domperidone by UV- Spectroscopy. Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 1-5. Retrieved from [\[Link\]](#)
- Dudhe, P. B., et al. (2014). Development and Validation of analytical methods for Simultaneous Estimation of Domperidone and Esomeprazole Magnesium in Bulk and their

Formulation by UV-Spectrophotometry. International Journal of PharmTech Research, 6(5), 1501-1508. Retrieved from [[Link](#)]

- DiVA portal. (n.d.). Automated Permeability Assays for Caco-2 and MDCK Cells. Retrieved from [[Link](#)]
- ResearchGate. (2022). New Analytical Method Development and Validation for Simultaneous Estimation of Domperidone and Cinnarizine in Bulk by RP-HPLC. Retrieved from [[Link](#)]
- Medsafe, New Zealand Medicines and Medical Devices Safety Authority. (n.d.). NEW ZEALAND DATA SHEET. Retrieved from [[Link](#)]
- Subba Rao, J., et al. (2015). A novel RP-HPLC method development and validation for the simultaneous estimation of domperidone and pantoprazole in bulk and pharmaceutical dosage forms. Journal of Chemical and Pharmaceutical Research, 7(12), 640-646. Retrieved from [[Link](#)]
- Ferreira, R. J., et al. (2020). P-Glycoprotein: One Mechanism, Many Tasks and the Consequences for Pharmacotherapy of Cancers. Frontiers in Physiology, 11, 576. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Enhancing Oral Bioavailability of Domperidone Maleate: Formulation, In vitro Permeability Evaluation In-caco-2 Cell Monolayers and In situ Rat Intestinal Permeability Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 2. ijprs.com [ijprs.com]
- 3. researchgate.net [researchgate.net]
- 4. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
- 5. creative-bioarray.com [creative-bioarray.com]

- [6. scribd.com \[scribd.com\]](#)
- [7. diva-portal.org \[diva-portal.org\]](#)
- [8. Frontiers | P-Glycoprotein: One Mechanism, Many Tasks and the Consequences for Pharmacotherapy of Cancers \[frontiersin.org\]](#)
- [9. Caco-2 Method Validation | Bienta \[bienta.net\]](#)
- [10. Comparison of the Blood–Brain Barrier Transport and Vulnerability to P-Glycoprotein-Mediated Drug–Drug Interaction of Domperidone versus Metoclopramide Assessed Using In Vitro Assay and PET Imaging - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. semanticscholar.org \[semanticscholar.org\]](#)
- [12. Measurements of transepithelial electrical resistance \(TEER\) are affected by junctional length in immature epithelial monolayers - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Transepithelial electrical resistance is not a reliable measurement of the Caco-2 monolayer integrity in Transwell - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. tandfonline.com \[tandfonline.com\]](#)
- [15. scientificlabs.co.uk \[scientificlabs.co.uk\]](#)
- [16. youtube.com \[youtube.com\]](#)
- [17. bio-protocol.org \[bio-protocol.org\]](#)
- [18. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. In vitro Caco-2 permeability | EURL ECVAM - TSAR \[tsar.jrc.ec.europa.eu\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Application Note: A Validated Caco-2 Permeability Assay Protocol for Domperidone Maleate]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1235624/docs#application-note-a-validated-caco-2-permeability-assay-protocol-for-domperidone-maleate\]](https://www.benchchem.com/product/b1235624/docs#application-note-a-validated-caco-2-permeability-assay-protocol-for-domperidone-maleate)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)